Cas no 1609406-37-2 (trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride)

• Product Name: trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride
• CAS No: 1609406-37-2
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• CID: 4608644
• Update Time: 2025-05-22

trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride
• trans-3-Amino-1-methyl-4-piperidinol dihydrochloride
• (3R,4R)-3-amino-1-methyl-4-piperidinol dihydrochloride
• (3R,4R)-3-amino-1-methylpiperidin-4-ol;dihydrochloride

• Inchi： 1S/C6H14N2O.2ClH/c1-8-3-2-6(9)5(7)4-8;;/h5-6,9H,2-4,7H2,1H3;2*1H/t5-,6-;;/m1../s1
• InChI Key： IYOFWUGRTTWMOR-BNTLRKBRSA-N
• SMILES： Cl.Cl.O[C@@H]1CCN(C)C[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.1
• Topological Polar Surface Area: 49.5

Additional information on trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride

Recent Advances in the Study of trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride (CAS: 1609406-37-2)

The compound trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride (CAS: 1609406-37-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of both amino and hydroxyl functional groups, make it a versatile building block for the development of pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of this compound is its application in the design of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Researchers have demonstrated that derivatives of trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride exhibit high affinity and selectivity for sigma-1 receptors, making them promising candidates for further preclinical and clinical evaluation.

In addition to its pharmacological potential, recent synthetic methodologies have improved the efficiency and scalability of producing trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride. Novel catalytic processes and green chemistry approaches have been employed to reduce the environmental impact and cost associated with its synthesis, thereby facilitating its broader use in pharmaceutical research.

Furthermore, computational studies have provided insights into the molecular interactions and binding modes of this compound with various biological targets. Molecular docking and dynamics simulations have revealed key structural determinants that contribute to its bioactivity, offering valuable guidance for the rational design of next-generation therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride derivatives. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies to enhance their therapeutic efficacy and reduce potential side effects.

In conclusion, trans-3-Amino-1-methylpiperidin-4-ol dihydrochloride (CAS: 1609406-37-2) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to unlock its full potential, paving the way for the development of innovative treatments for a range of diseases. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical industry.